Cas no 2418681-78-2 (N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide)

N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide is a specialized chemical compound featuring a difluoromethyl-substituted 1,2,4-oxadiazole moiety linked to a benzamide scaffold. Its unique structure confers potential utility in agrochemical and pharmaceutical research, particularly as an intermediate or active ingredient in the development of novel bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the 1,2,4-oxadiazole ring contributes to strong binding affinity in target interactions. The cyanopropyl and N-methyl substituents further modulate solubility and reactivity, making this compound a versatile candidate for structure-activity relationship studies. Its well-defined synthetic pathway ensures consistent purity and reproducibility for research applications.
N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide structure
2418681-78-2 structure
Product Name:N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide
CAS No:2418681-78-2
MF:C15H14F2N4O2
MW:320.294069766998
CID:5416995
PubChem ID:145898323
Update Time:2025-05-20

N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Z2494760782
    • EN300-26680971
    • 2418681-78-2
    • N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide
    • Inchi: 1S/C15H14F2N4O2/c1-3-11(8-18)21(2)15(22)10-6-4-9(5-7-10)13-19-14(12(16)17)23-20-13/h4-7,11-12H,3H2,1-2H3
    • InChI Key: BOKIEVBFCRRCBY-UHFFFAOYSA-N
    • SMILES: C(N(C(C#N)CC)C)(=O)C1=CC=C(C2N=C(C(F)F)ON=2)C=C1

Computed Properties

  • Exact Mass: 320.10848203g/mol
  • Monoisotopic Mass: 320.10848203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 492.7±55.0 °C(Predicted)
  • pka: -2.84±0.70(Predicted)

N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26680971-0.05g
N-(1-cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide
2418681-78-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide

N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide: A Comprehensive Overview

The compound with CAS No. 2418681-78-2, known as N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its applications.

The molecular structure of N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide is a testament to the intricate balance of functional groups that contribute to its reactivity and stability. The presence of a benzamide moiety serves as a foundational element, while the substitution patterns at the 4-position introduce complexity and functionality. The oxadiazole ring system, particularly the 1,2,4-isomer, is known for its aromaticity and ability to participate in various chemical reactions. The difluoromethyl group attached to the oxadiazole further enhances the compound's electronic properties, making it a valuable substrate for further modification.

Recent studies have focused on the synthesis of this compound through optimized routes that minimize reaction steps and maximize yield. Researchers have employed a combination of nucleophilic aromatic substitution and coupling reactions to achieve the desired product. The use of transition metal catalysts has proven particularly effective in facilitating these transformations. Additionally, advancements in green chemistry have led to the development of environmentally friendly synthesis pathways for N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide, reducing waste and energy consumption.

The pharmacological properties of this compound have been extensively investigated in recent years. Preclinical studies suggest that it exhibits potent activity against various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. Its ability to cross the blood-brain barrier makes it a promising candidate for drug development in neurology. Furthermore, research into its bioavailability and toxicity profiles has provided valuable insights into its potential as a therapeutic agent.

In terms of applications beyond pharmacology, N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide has shown utility in materials science as well. Its structural rigidity and ability to form stable complexes make it a candidate for use in advanced materials such as sensors and organic electronics. Ongoing research is exploring its potential as a building block for constructing supramolecular assemblies with tailored functionalities.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability in synthesis and long-term stability under physiological conditions require further investigation. Collaborative efforts between chemists and biologists are essential to address these challenges and unlock new opportunities for this versatile molecule.

In conclusion, N-(1-Cyanopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-N-methylbenzamide stands out as a remarkable example of modern chemical innovation. With its unique structure and diverse applications across multiple disciplines, it continues to be a focal point for scientific exploration. As research progresses, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this compound.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd